Cas no 83027-41-2 (2-Naphthalenesulfonicacid, 7-(acetylamino)-4-hydroxy-3-[2-(2-sulfophenyl)diazenyl]-, sodium salt(1:?))
![2-Naphthalenesulfonicacid, 7-(acetylamino)-4-hydroxy-3-[2-(2-sulfophenyl)diazenyl]-, sodium salt(1:?) structure](https://www.kuujia.com/scimg/cas/83027-41-2x500.png)
83027-41-2 structure
Product name:2-Naphthalenesulfonicacid, 7-(acetylamino)-4-hydroxy-3-[2-(2-sulfophenyl)diazenyl]-, sodium salt(1:?)
2-Naphthalenesulfonicacid, 7-(acetylamino)-4-hydroxy-3-[2-(2-sulfophenyl)diazenyl]-, sodium salt(1:?) Chemical and Physical Properties
Names and Identifiers
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- 2-Naphthalenesulfonicacid, 7-(acetylamino)-4-hydroxy-3-[2-(2-sulfophenyl)diazenyl]-, sodium salt(1:?)
- 7-acetamido-4-hydroxy-3-[(2-sulphophenyl)azo]naphthalene-2-sulphonic acid, sodium salt
- disodium,7-acetamido-4-oxo-3-[(2-sulfonatophenyl)hydrazinylidene]naphthalene-2-sulfonate
- EINECS 280-144-0
- 83027-41-2
- 7-Acetamido-4-hydroxy-3-((2-sulphophenyl)azo)naphthalene-2-sulphonic acid, sodium salt
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- Inchi: InChI=1S/C18H15N3O8S2.2Na/c1-10(22)19-12-6-7-13-11(8-12)9-16(31(27,28)29)17(18(13)23)21-20-14-4-2-3-5-15(14)30(24,25)26;;/h2-9,23H,1H3,(H,19,22)(H,24,25,26)(H,27,28,29);;/q;2*+1/p-2
- InChI Key: CCQXMSPJGSBTKC-UHFFFAOYSA-L
- SMILES: CC(=O)NC1=CC2=CC(=C(C(=C2C=C1)O)N=NC3=CC=CC=C3S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+]
Computed Properties
- Exact Mass: 508.994
- Monoisotopic Mass: 508.994
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 33
- Rotatable Bond Count: 3
- Complexity: 981
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 202A^2
2-Naphthalenesulfonicacid, 7-(acetylamino)-4-hydroxy-3-[2-(2-sulfophenyl)diazenyl]-, sodium salt(1:?) Related Literature
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Angelos B. Canaj,Milosz Siczek,Marta Otręba,Tadeusz Lis,Giulia Lorusso,Marco Evangelisti,Constantinos J. Milios Dalton Trans., 2016,45, 18591-18602
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Qiaoling Liu,Xiuyun Niu,Yan Zhang,Ying Zhao,Kaixin Xie,Boru Yang,Qing He,Shiyou Lv,Lin Li Nanoscale, 2020,12, 13010-13016
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Srinivas Rangarajan,Robert R. O. Brydon,Aditya Bhan,Prodromos Daoutidis Green Chem., 2014,16, 813-823
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Yichao Gu,Xueliang Sun,Bin Wan,Zhuoer Lu,Yanghui Zhang Chem. Commun., 2020,56, 10942-10945
83027-41-2 (2-Naphthalenesulfonicacid, 7-(acetylamino)-4-hydroxy-3-[2-(2-sulfophenyl)diazenyl]-, sodium salt(1:?)) Related Products
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